Cas no 1261747-28-7 (2-(Difluoromethoxy)-6-iodoaniline)

• Product Name: 2-(Difluoromethoxy)-6-iodoaniline
• CAS No: 1261747-28-7
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4791016
• Update Time: 2025-06-08

2-(Difluoromethoxy)-6-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-iodoaniline

• Inchi： 1S/C7H6F2INO/c8-7(9)12-5-3-1-2-4(10)6(5)11/h1-3,7H,11H2
• InChI Key： KLUVOTVAVTXJAK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2

Additional information on 2-(Difluoromethoxy)-6-iodoaniline

Comprehensive Analysis of 2-(Difluoromethoxy)-6-iodoaniline (CAS No. 1261747-28-7): Properties, Applications, and Industry Trends

The chemical compound 2-(Difluoromethoxy)-6-iodoaniline (CAS No. 1261747-28-7) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and agrochemical research. This iodoaniline derivative is characterized by the presence of a difluoromethoxy group at the 2-position and an iodine substituent at the 6-position, making it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of 2-(Difluoromethoxy)-6-iodoaniline", "CAS 1261747-28-7 applications", and "iodoaniline derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

From a molecular perspective, 2-(Difluoromethoxy)-6-iodoaniline exhibits distinct physicochemical properties. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, while the iodine atom provides a reactive handle for further functionalization via cross-coupling reactions. This combination makes it particularly useful in palladium-catalyzed transformations, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl scaffolds for drug candidates. Recent publications highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the current focus on targeted therapies and antibiotic resistance solutions.

The demand for high-purity 1261747-28-7 has risen in parallel with advancements in precision medicine and green chemistry. Environmental concerns have driven innovations in its synthesis, with researchers exploring catalytic methods to minimize waste and improve atom economy. A trending topic in this context is the use of flow chemistry for scalable production, addressing queries like "sustainable synthesis of iodinated anilines". Additionally, its stability under various conditions makes it suitable for high-throughput screening platforms, a key requirement in modern drug discovery pipelines.

In the agrochemical sector, 2-(Difluoromethoxy)-6-iodoaniline serves as a precursor for crop protection agents. Its structural motifs are found in compounds targeting pest-specific enzymes, reflecting the industry's shift toward eco-friendly pesticides. This aligns with frequent searches for "halogenated anilines in agriculture" and "fluorine in agrochemical design". Regulatory agencies' emphasis on reduced environmental persistence has further amplified interest in such fluorine-containing building blocks.

Analytical characterization of CAS 1261747-28-7 typically involves HPLC-MS and NMR spectroscopy, with particular attention to isotopic patterns due to the iodine atom. Purity standards exceeding 98% are often required for pharmaceutical applications, prompting discussions around "analytical methods for iodinated compounds". Storage recommendations emphasize protection from light to prevent photo-dehalogenation, a common degradation pathway for aryl iodide derivatives.

Emerging trends suggest expanding utility in material science, particularly in designing organic semiconductors and liquid crystal displays (LCDs). The electron-withdrawing nature of the difluoromethoxy group modifies charge transport properties, making it relevant for queries like "aniline derivatives in OLEDs". Patent analyses reveal growing IP activity around this compound, especially in Asia-Pacific markets where electronic materials research is intensifying.

For procurement specialists, understanding supply chain dynamics for 1261747-28-7 is crucial. Global suppliers often provide technical data sheets highlighting solubility profiles (e.g., in DMSO or THF) and handling precautions. The compound's compatibility with microwave-assisted chemistry is another frequently searched aspect, as it enables rapid library synthesis for medicinal chemistry projects. Recent shortages of iodine-containing precursors have also made alternative synthetic routes a hot topic in organic chemistry forums.

In conclusion, 2-(Difluoromethoxy)-6-iodoaniline represents a multifaceted tool for researchers addressing challenges in life sciences and advanced materials. Its evolving applications mirror broader scientific priorities such as structure-activity relationship optimization and molecular diversity generation. As innovation continues, this compound will likely maintain its position as a critical chemical building block in cutting-edge research and industrial applications worldwide.